Cas no 2229182-77-6 (3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine)

• Product Name: 3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine
• CAS No: 2229182-77-6
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6253905
• PubChem ID: 165661207
• Update Time: 2025-06-26

3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine
• 2229182-77-6
• EN300-1987596
• 3-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]piperidine

• Inchi： 1S/C11H21NO2/c1-11(2)13-8-10(14-11)6-9-4-3-5-12-7-9/h9-10,12H,3-8H2,1-2H3
• InChI Key： XKESRDIUQVUIKQ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1CC1CNCCC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine

Introduction to 3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine (CAS No. 2229182-77-6)

3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2229182-77-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of a dimethyl-1,3-dioxolan moiety, contribute to its unique chemical properties and potential applications in the development of novel therapeutic agents.

The dimethyl-1,3-dioxolan ring is a cyclic ether derivative that introduces rigidity and specific steric interactions into the molecular framework. This structural element has been extensively studied for its role in modulating the pharmacokinetic and pharmacodynamic properties of associated compounds. In recent years, there has been growing interest in leveraging such structural motifs to enhance drug-like characteristics, including solubility, metabolic stability, and binding affinity. The incorporation of this moiety into piperidine derivatives has shown promise in improving the overall efficacy and selectivity of small-molecule drugs.

From a synthetic perspective, 3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine represents an intriguing scaffold for medicinal chemists. The combination of the piperidine nitrogen with the dioxolan ring provides multiple sites for functionalization, enabling the design of structurally diverse analogs. Such modifications can be strategically employed to optimize interactions with biological targets, such as enzymes and receptors. The compound’s versatility makes it a valuable building block for exploring new chemical space in drug discovery.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine as a lead compound. High-throughput virtual screening (HTVS) and structure-based drug design (SBDD) approaches have been utilized to identify novel bioactive molecules derived from this scaffold. These computational methods allow researchers to predict binding affinities and optimize interactions with target proteins, streamlining the process of hit identification and lead optimization.

In the realm of biological activity, preliminary studies on derivatives of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine have revealed promising results in several therapeutic areas. For instance, modifications targeting the piperidine nitrogen have led to compounds with enhanced binding affinity to certain enzyme families involved in metabolic pathways. Additionally, the dioxolan ring has been shown to influence membrane permeability and metabolic stability, making it an attractive feature for oral bioavailability enhancement.

The development of novel drug candidates often involves rigorous assessment of pharmacokinetic properties to ensure clinical efficacy. The structural features of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine contribute to favorable pharmacokinetic profiles in preclinical models. Studies indicate that compounds incorporating this motif exhibit improved solubility and reduced susceptibility to rapid metabolism by cytochrome P450 enzymes. These attributes are critical for achieving therapeutic concentrations in vivo and prolonging drug action.

Furthermore, the synthesis of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine and its derivatives has been optimized using modern synthetic techniques. Transition-metal-catalyzed reactions and asymmetric synthesis methods have enabled efficient construction of complex molecular architectures while maintaining high enantioselectivity. These advances in synthetic methodology are essential for producing large quantities of material required for preclinical testing and eventual clinical development.

The integration of 3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine into drug discovery pipelines aligns with current trends toward innovative molecular design. By leveraging structural motifs known to enhance biological activity and pharmacokinetic properties, researchers can accelerate the identification of promising candidates for further investigation. The compound’s unique characteristics make it a compelling candidate for exploring new therapeutic interventions across multiple disease indications.

In conclusion,3-(2,2-dimethyl-1,3-dioxolan-4-yl)methylpiperidine (CAS No. 2229182-77-6) represents a significant advancement in pharmaceutical chemistry. Its structural features offer a rich foundation for designing novel bioactive molecules with improved drug-like properties. As research continues to uncover new applications for this compound and its derivatives,it is poised to play an important role in the development of next-generation therapeutics that address unmet medical needs.